Cas no 393855-78-2 (2-amino-2-butyl-hexanoic acid ethyl ester)

• Product Name: 2-amino-2-butyl-hexanoic acid ethyl ester
• CAS No: 393855-78-2
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 3039420
• Update Time: 2025-03-27

2-amino-2-butyl-hexanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-butyl-hexanoic acid ethyl ester
• 2-Amino-2-butyl-hexansaeure-aethylester;Amino-dibutyl-essigsaeure-aethylester;5-Amino-nonan-carbonsaeure-(5)-aethylester;ethyl 2-amino-2-butylhexanoate;ethyl 2-amino -2-butylhexanoate;ethyl 2-butylnorleucinate;
• Norleucine, 2-butyl-, ethyl ester
• ethyl 2-amino-2-butylhexanoate

• Inchi： 1S/C12H25NO2/c1-4-7-9-12(13,10-8-5-2)11(14)15-6-3/h4-10,13H2,1-3H3
• InChI Key： FZEMJLFRGFKZGB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)[C@](CCCC)(CCCC)N

Computed Properties

• Exact Mass: 215.18900
• Monoisotopic Mass: 215.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.920±0.06 g/cm3(Predicted)
• Boiling Point: 270.7±13.0 °C(Predicted)
• PSA: 52.32000
• LogP: 3.32770
• pka: 8.27±0.25(Predicted)